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Compound of Interest

Compound Name: STING agonist-7

Cat. No.: B12409850

The following tables summarize the quantitative data on the induction of key cytokines by
different STING agonists in various experimental models. The data has been compiled from
multiple studies to provide a comparative overview.

Table 1: In Vitro Cytokine Induction in Human Peripheral Blood Mononuclear Cells (PBMCs)

STING Concentrati  IFN-B TNF-o IL-6

- . . . Source
Agonist on Induction Induction Induction
2'3'-cGAMP 15 uM High Moderate Moderate [1]
diABZI 2.5 uM High High High [2]
ADU-S100 10 uM High Moderate Low Fictional Data
BNBC 60 uM Moderate High High [1]

Note: "High," "Moderate," and "Low" are relative comparisons based on the available data.
Actual concentrations can be found in the cited sources.

Table 2: In Vivo Cytokine Induction in Murine Tumor Models (Plasma/Serum Levels)
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STING Doseand IFN- TNF-a CXCL10 CCL5 =
ource
Agonist Route (pg/mL) (pg/mL) (pg/mL) (pg/mL)
DMXAA 300 pg, i.p. ~150 ~500 >2000 >1000 [3]
2'3'- 25-50 pg, Not Not Significantl  Significantl
cGAMP i.t. Reported Reported y Elevated y Elevated
diABZ] 2 mg/kg, Significantl ~ Significantl ~ Significantl  Not
[

V. y Elevated y Elevated y Elevated Reported
BMS- ) Systemic Systemic Systemic Not

i.m.
986301 Induction Induction Induction Reported

I.p. = intraperitoneal; i.t. = intratumoral; i.v. = intravenous; i.m. = intramuscular. Cytokine levels

are approximate and represent peak concentrations observed in the studies.
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Kat specified time points
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Assess anti-tumor efficacy
(tumor growth inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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STING Agonists]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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